Cas no 2034532-93-7 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide)

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide is a heterocyclic organic compound featuring a pyrazole-pyridine core linked to a pyridinylacetamide moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of multiple nitrogen-containing aromatic rings enhances its ability to engage in hydrogen bonding and π-π interactions, making it a candidate for targeting protein binding sites. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships. The compound's stability and solubility profile may facilitate its use in drug discovery applications, particularly in kinase inhibition or receptor modulation studies.

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide structure

2034532-93-7 structure

Product Name:N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide

CAS No:2034532-93-7

MF:C₁₇H₁₇N₅O

MW:307.349782705307

CID:5336471

Update Time:2025-11-01

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-2-(pyridin-3-yl)acetamide
- N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-2-pyridin-3-ylacetamide
- N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide
- Inchi： 1S/C17H17N5O/c1-22-12-15(11-21-22)16-7-14(4-6-19-16)10-20-17(23)8-13-3-2-5-18-9-13/h2-7,9,11-12H,8,10H2,1H3,(H,20,23)
- InChI Key： JZNNVQNJMGXZLY-UHFFFAOYSA-N
- SMILES： O=C(CC1C=NC=CC=1)NCC1C=CN=C(C2C=NN(C)C=2)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 391
XLogP3: 0.5
Topological Polar Surface Area: 72.7

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6561-6013-2μmol	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	2μmol	$57.0	2023-09-08
Life Chemicals	F6561-6013-5μmol	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	5μmol	$63.0	2023-09-08
Life Chemicals	F6561-6013-10μmol	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	10μmol	$69.0	2023-09-08
Life Chemicals	F6561-6013-20μmol	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	20μmol	$79.0	2023-09-08
Life Chemicals	F6561-6013-1mg	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	1mg	$54.0	2023-09-08
Life Chemicals	F6561-6013-2mg	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	2mg	$59.0	2023-09-08
Life Chemicals	F6561-6013-3mg	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	3mg	$63.0	2023-09-08
Life Chemicals	F6561-6013-4mg	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	4mg	$66.0	2023-09-08
Life Chemicals	F6561-6013-5mg	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	5mg	$69.0	2023-09-08
Life Chemicals	F6561-6013-10mg	N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide	2034532-93-7	10mg	$79.0	2023-09-08

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide

Recent Advances in the Study of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide (CAS: 2034532-93-7)

The compound N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide (CAS: 2034532-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases play a critical role in cell signaling pathways, and their dysregulation is often implicated in cancer. Preliminary in vitro studies have demonstrated that N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide exhibits potent inhibitory activity against specific kinases, such as c-Met and ALK, which are known to be involved in tumor growth and metastasis. These findings suggest that the compound could serve as a valuable candidate for targeted cancer therapies.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating neurodegenerative disorders. The molecule's ability to cross the blood-brain barrier (BBB) has been a focal point, as this property is crucial for drugs targeting central nervous system (CNS) diseases. Animal models have shown that N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide can modulate neuroinflammatory pathways, offering neuroprotective effects in conditions like Alzheimer's and Parkinson's diseases. These results highlight its dual therapeutic potential.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to track its distribution and elimination in biological systems. These studies have revealed favorable pharmacokinetic profiles, with adequate plasma concentrations and minimal off-target effects, supporting its suitability for further clinical development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structural modifications to enhance its selectivity and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide (CAS: 2034532-93-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and promising preclinical data underscore its potential as a therapeutic agent for cancer and neurodegenerative diseases. Continued research and development will be essential to fully realize its clinical benefits.